2-ethoxy-N-(2-isopropylphenyl)acetamide

• IUPAC Name: 2-ethoxy-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C13H19NO2/c1-4-16-9-13(15)14-12-8-6-5-7-11(12)10(2)3/h5-8,10H,4,9H2,1-3H3,(H,14,15)
• InChI Key: KKHYTDVXPOYFBX-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC=CC=C1C(C)C
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

2-Ethoxy-N-(2-isopropylphenyl)acetamide is an acetamide derivative characterized by an ethoxy group (-OCH₂CH₃) at the α-position of the acetamide backbone and a 2-isopropylphenyl substituent on the amide nitrogen. Its molecular formula is C₁₃H₁₉NO₂, with a molar mass of 221.29 g/mol. The ethoxy group enhances lipophilicity, while the bulky 2-isopropylphenyl moiety may influence steric interactions in biological systems. Potential applications span agrochemicals, pharmaceuticals, or biochemical research, though specific biological data for this compound remains unreported .

Comparison with Similar Compounds

Comparison with Structurally Similar Acetamide Derivatives

The following table and analysis highlight key differences between 2-ethoxy-N-(2-isopropylphenyl)acetamide and related compounds:

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	Reported Activity/Use	Key References
2-Ethoxy-N-(2-isopropylphenyl)acetamide	Ethoxy (α-position), 2-isopropylphenyl (amide-N)	C₁₃H₁₉NO₂	221.29	Not reported (research interest)
Alachlor	Chloro (α-position), 2,6-diethylphenyl (amide-N), methoxymethyl (amide-N)	C₁₄H₂₀ClNO₂	269.77	Herbicide
Dimethenamid	Chloro (α-position), 2,4-dimethyl-3-thienyl (amide-N)	C₁₂H₁₆ClNO₂S	281.78	Herbicide
2-Ethoxy-N-(4-methylpyridin-2-yl)acetamide	Ethoxy (α-position), 4-methylpyridin-2-yl (amide-N)	C₁₀H₁₄N₂O₂	194.23	Research chemical
N-Phenethyl-2-(3-chloro-4-hydroxyphenyl)acetamide	Chloro/hydroxyphenyl (α-position), phenethyl (amide-N)	C₁₆H₁₆ClNO₂	289.76	17β-HSD2 enzyme inhibitor

Structural and Functional Differences

• α-Substituent :

  • Ethoxy (target compound): Electron-donating, increases lipophilicity and hydrolytic stability compared to chloro substituents in alachlor or dimethenamid .
  • Chloro : Electron-withdrawing, enhances reactivity (e.g., herbicidal activity via alkylation of plant enzymes) .
• Amide-N Substituent: 2-Isopropylphenyl: Bulky aromatic group likely reduces metabolic degradation but may limit membrane permeability. Phenethyl (): Hydrophobic interactions enhance enzyme inhibition by occupying hydrophobic pockets in 17β-HSD2 .